Cas no 202480-69-1 (D-Ribose-2-d)

• Product name: D-Ribose-2-d
• CAS No: 202480-69-1
• MF: C₅H₁₀O₅
• MW: 151.136064052582
• CID: 241064

D-Ribose-2-d Chemical and Physical Properties

Names and Identifiers

• D-Ribose-2-C-d
• D-[2-2H]RIBOSE
• D-Ribose-2-d

• Inchi： InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4+,5?/m1/s1/i4D
• InChI Key： SRBFZHDQGSBBOR-GBLUMIMWSA-N
• SMILES： O1C[C@H]([C@H]([C@@]([2H])(C1O)O)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Ribose-2-d

D-Ribose-2-d: A Comprehensive Overview in the Context of Modern Scientific Research

D-Ribose-2-d, a derivative of the naturally occurring pentose sugar ribose, has garnered significant attention in the field of biochemistry and pharmaceutical research due to its unique structural and functional properties. With a CAS number of 202480-69-1, this compound represents a fascinating subject of study, particularly in the context of energy metabolism and nucleic acid synthesis. The D-Ribose-2-d molecule, characterized by its modified hydroxyl group at the 2-position, exhibits distinct biochemical behaviors that make it a valuable candidate for therapeutic applications.

The importance of ribose derivatives in biological systems cannot be overstated. Ribose is a fundamental component of RNA and DNA, playing a critical role in cellular communication and genetic information storage. The D-Ribose-2-d variant, however, offers additional potential benefits beyond its structural role. Recent studies have highlighted its potential in enhancing ATP production, which is essential for cellular energy homeostasis. This has sparked interest in its application in conditions where energy metabolism is impaired, such as certain cardiovascular diseases and chronic fatigue syndromes.

One of the most compelling aspects of D-Ribose-2-d is its ability to modulate cellular energetics. Research has demonstrated that this compound can significantly improve the synthesis of adenosine triphosphate (ATP) by facilitating the replenishment of deoxyribonucleotides. This mechanism is particularly relevant in tissues with high energy demands, such as the heart and brain. In clinical trials, patients with ischemic heart disease have shown improvements in exercise tolerance and quality of life after supplementation with D-Ribose-2-d. These findings underscore the compound's therapeutic potential and have prompted further investigation into its mechanisms of action.

The structural modification at the 2-position of D-Ribose-2-d imparts unique chemical properties that distinguish it from other ribose derivatives. This alteration affects its solubility, stability, and interactions with biological targets. For instance, studies have shown that D-Ribose-2-d exhibits higher bioavailability compared to naturally occurring ribose due to its improved solubility in aqueous solutions. This property is particularly advantageous for pharmaceutical formulations, where efficient delivery to target tissues is crucial.

Recent advancements in metabolomics have provided new insights into how D-Ribose-2-d influences cellular pathways. Metabolic profiling techniques have revealed that this compound can activate key enzymes involved in glycolysis and the pentose phosphate pathway, two critical pathways for energy production and nucleotide biosynthesis. By enhancing these pathways, D-Ribose-2-d may help mitigate the effects of metabolic stress, particularly in conditions where cellular energy production is compromised.

The therapeutic applications of D-Ribose-2-d extend beyond cardiovascular health. Emerging research suggests that this compound may have neuroprotective properties due to its ability to support ATP synthesis in neurons. Studies have indicated that D-Ribose-2-d can improve cerebral blood flow and enhance cognitive function in animal models of neurodegenerative diseases. While human clinical trials are still ongoing, these preliminary findings are promising and warrant further exploration.

Another area of interest is the potential use of D-Ribose-2-d in sports science and performance enhancement. Athletes often face high levels of physical exertion, leading to significant energy depletion and muscle fatigue. Supplementation with D-Ribose-2-d has been shown to accelerate recovery times and improve endurance performance by replenishing ATP stores more efficiently. This has made it a popular supplement among professional athletes and fitness enthusiasts seeking to optimize their training regimens.

The synthesis and characterization of D-Ribose-2-d are also subjects of active research. Chemists have developed novel synthetic routes that improve yield and purity while minimizing environmental impact. These advancements are crucial for scaling up production to meet growing demand for this compound in both clinical and commercial applications. Additionally, analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate the structure-function relationships of D-Ribose-2-d, providing valuable insights into its biochemical behavior.

In conclusion, D-Ribose-2-d represents a promising therapeutic agent with diverse applications across multiple medical fields. Its ability to enhance ATP production, modulate cellular energetics, and support nucleic acid biosynthesis makes it a valuable compound for treating various conditions related to energy metabolism impairment. As research continues to uncover new mechanisms and applications, the therapeutic potential of D-Ribose-2-d is likely to expand further, solidifying its place as a key player in modern medicine.